Cas no 35523-45-6 (D-Alanine-2-d,3-fluoro-)

• Product Name: D-Alanine-2-d,3-fluoro-
• CAS No: 35523-45-6
• MF: C₃H₆FNO₂
• MW: 108.089806079865
• CID: 311033
• PubChem ID: 146933
• Update Time: 2025-04-19

D-Alanine-2-d,3-fluoro- Chemical and Physical Properties

Names and Identifiers

• D-Alanine-2-d,3-fluoro-
• (2S)-2-amino-2-deuterio-3-fluoropropanoic acid
• 3-fluoro-D-(2-~2~H)alanine
• 3-Fluoro-D-(2-2H)alanine
• 3-Fluoro-D-alanine-2-d
• Fludalanina
• Fludalanina [INN-Spanish]
• Fludalanine [USAN:INN]
• Fludalaninum
• Fludalaninum [INN-Latin]
• UNII-JV76B65O78
• DTXSID70913799
• 97613-64-4
• D04203
• FLUDALANINE [INN]
• Fludalanine (USAN/INN)
• MK 0642
• 35523-45-6
• EINECS 252-607-7
• FLUDALANINE [USAN]
• D-Alanine-2-d, 3-fluoro-
• FLUDALANINE
• MK-0642
• D-Alanine-2-d, 3-fluoro-, (+-)-
• MK0642
• 3-fluor-2-deutero-d-alanine
• GTPL10810
• JV76B65O78
• SCHEMBL193575
• (S)-2-amino-3-fluoropropanoic-2-d acid
• CHEMBL2107426
• Q27281711
• NS00125862
• 3-Fluoro(2-~2~H)alanine
• AKOS040751819
• UYTSRQMXRROFPU-LIIDHCAMSA-N

• Inchi： 1S/C3H6FNO2/c4-1-2(5)3(6)7/h2H,1,5H2,(H,6,7)/t2-/m1/s1/i2D
• InChI Key： UYTSRQMXRROFPU-LIIDHCAMSA-N
• SMILES： FC[C@]([2H])(C(=O)O)N

Computed Properties

• Exact Mass: 108.045
• Monoisotopic Mass: 108.045
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 75.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3A^2
• XLogP3: -3

Experimental Properties

• Density: 1.315
• Boiling Point: 266.9°Cat760mmHg
• Flash Point: 115.2°C
• Refractive Index: 1.428
• PSA: 63.32000
• LogP: 0.06810